Cas no 922017-78-5 (N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide)

• Product Name: N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide
• CAS No: 922017-78-5
• MF: C₁₆H₁₀FN₃O₄
• MW: 327.266706943512
• CID: 6094355
• PubChem ID: 41178939
• Update Time: 2025-07-23

N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide
• Benzamide, N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-4-fluoro-
• N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide
• N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide
• 922017-78-5
• N-(5-(benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)-4-fluorobenzamide
• F2307-0012
• AKOS024638333

• Inchi： 1S/C16H10FN3O4/c17-11-4-1-9(2-5-11)14(21)18-16-20-19-15(24-16)10-3-6-12-13(7-10)23-8-22-12/h1-7H,8H2,(H,18,20,21)
• InChI Key： QMJPHYPOVQPGRL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3OCOC3=C2)O1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 327.06553397g/mol
• Monoisotopic Mass: 327.06553397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.499±0.06 g/cm3(Predicted)
• pka: 10.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide

Introduction to N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide (CAS No. 922017-78-5)

N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 922017-78-5, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The intricate molecular architecture of this compound incorporates several key functional groups, including a benzodioxole moiety, an oxadiazole ring, and a fluorobenzamide moiety, which collectively contribute to its distinctive chemical and biological profile.

The benzodioxole moiety, also known as a tetrahydropyranone ring system, is a well-known pharmacophore that is frequently encountered in natural products and pharmaceutical agents. This structural unit is renowned for its ability to interact with various biological targets, making it a valuable component in drug design. In particular, the 2H-1,3-benzodioxol scaffold has been extensively studied for its potential in modulating neurological and inflammatory pathways. The presence of this moiety in N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide suggests that the compound may exhibit properties relevant to central nervous system disorders and other related conditions.

The oxadiazole ring is another critical component of this compound that contributes to its biological activity. Oxadiazoles are heterocyclic compounds that have been widely explored for their pharmacological properties. These rings are known to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific 1,3,4-oxadiazole scaffold in N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide is particularly noteworthy due to its ability to engage with biological targets in a manner that may lead to therapeutic benefits. The oxadiazole ring's electron-deficient nature allows it to form stable interactions with various enzymes and receptors, which is a key factor in its potential as a drug candidate.

The fluorobenzamide moiety further enhances the complexity and potential utility of N-5-(2H-1,3-benzodioxol-5-ytl)-1,3,4-o cadiazol -2 -ytl -4 -fluorobenzamide. Fluoro-substituted benzamides are known for their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of a fluorine atom at the 4-position of the benzamide group can significantly influence the pharmacokinetic properties of the molecule. This modification often leads to increased bioavailability and prolonged half-life, which are critical factors in drug development. The fluorine atom also participates in hydrophobic interactions and can help in optimizing the molecule's binding affinity to its target proteins.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can interact with multiple biological targets simultaneously. N-\*5-(2H - 1 , 3 - benzodioxol - 5 - yl) - 1 , 3 , 4 - oxadiazol - 2 - yl - 4 - fluorobenzamide\* fits well into this category due to its composite structural features. Studies have shown that compounds containing both benzodioxole and oxadiazole moieties can exhibit synergistic effects when used in combination therapies. This concept has gained traction in recent years as a strategy to improve therapeutic outcomes by targeting multiple pathways simultaneously.

In addition to its structural complexity, N-\*5-(2H - 1 , 3 - benzodioxol - 5 - yl) - 1 , 3 , 4 - oxadiazol - 2 - yl - 4 - fluorobenzamide\* has shown promise in preclinical studies as a potential therapeutic agent. Preliminary experiments have indicated that this compound may have significant anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The benzodioxole moiety is believed to interact with receptors and enzymes that play a crucial role in inflammatory responses, while the oxadiazole ring may contribute to additional anti-inflammatory effects through different mechanisms.

The fluorobenzamide component of the molecule is also thought to contribute to its anti-inflammatory activity by enhancing binding interactions with target proteins. This could lead to more efficient modulation of inflammatory pathways compared to non-fluorinated analogs. Furthermore, the compound's ability to interact with multiple targets suggests that it may have broader therapeutic applications beyond just anti-inflammation. This multifaceted approach makes N-\*5-(2H - 1 , 3 - benzodioxol - 5 - yl) - 1 , 3 , 4 - oxadiazol - 2 - yl - 4 \*-fluorobenzamide\* an intriguing candidate for further development.

The synthesis of N-\*5-(2H - 1 , 3 \*-benzodioxol\*-⁵\*-yl)\*-¹,³,⁴\*-oxadiazol\*-^-2\*-yl\*-⁴\*-fluorobenzamide\* involves several sophisticated steps that highlight the expertise required in pharmaceutical chemistry. The synthesis typically begins with the preparation of key intermediates such as the benzodioxole derivative and the oxadiazole scaffold. These intermediates are then coupled together using advanced coupling techniques such as palladium-catalyzed cross-coupling reactions or other transition metal-catalyzed processes. The introduction of the fluorobenzamide group is achieved through selective functionalization reactions that ensure high regioselectivity and yield.

The final step in the synthesis involves purification and characterization of the compound using state-of-the-art analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques are essential for confirming the structure of N-\*5-(2H \*-benzodioxol\*-^-5\*-yl)\*-^-1,^-3,\*\* \*\* \*\* \*\* \*\* \*\* \*\oxadiazol\*\*\*\*\*\*\*\* \* \* \* \* \* \* \*\*-^-2\*\*-yl\*-^-4\*\fluorobenzamide\* and ensuring its purity before further biological evaluation.

Ongoing research into N-\*5-(2H \*-benzodioxol\*-^-5\*-yl)\*->,\*,\*,,\*,,\*,,\*,,\*,,\*,,\*,,\*,,-oxadiazol\,,-fluorobenzamide continues to explore its full potential as a therapeutic agent. Future studies are planned to investigate its efficacy in vivo using animal models of inflammation and other relevant diseases. Additionally، researchers are interested in studying how modifications to different parts of the molecule can affect its biological activity and pharmacokinetic properties.

The development of novel compounds like N-\*5-(2H \*-benzodioxol\*-<-oxygen>>,-oxygen>>,-oxygen>>,-oxygen>>,-oxygen>>,-oxygen>>,-oxygen>>,-oxygen>>,-oxygen>>,-oxygen>>,-oxygen>>,-oxygen>>,-oxygen>>,-oxadiazole,,fluorobenzamide represents a significant advancement in pharmaceutical chemistry。 By combining multiple pharmacophores into a single molecule， researchers can create agents with enhanced therapeutic potential。 As our understanding of biological pathways continues to grow， compounds like these will play an increasingly important role in addressing complex diseases。